Cas no 1261602-88-3 (3,6-Difluoro-2-(difluoromethoxy)anisole)

3,6-Difluoro-2-(difluoromethoxy)anisole is a fluorinated aromatic ether compound characterized by its unique substitution pattern, featuring fluorine atoms at the 3- and 6-positions and a difluoromethoxy group at the 2-position of the anisole ring. This structural configuration enhances its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms improves metabolic stability and lipophilicity, which can be advantageous in the design of bioactive molecules. Its high purity and well-defined reactivity profile ensure consistent performance in cross-coupling and nucleophilic substitution reactions. The compound is typically handled under inert conditions due to its sensitivity to moisture and strong bases.

3,6-Difluoro-2-(difluoromethoxy)anisole structure

1261602-88-3 structure

Product Name:3,6-Difluoro-2-(difluoromethoxy)anisole

CAS No:1261602-88-3

MF:C₈H₆F₄O₂

MW:210.125656604767

CID:4989162

Update Time:2025-08-05

3,6-Difluoro-2-(difluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

- 3,6-Difluoro-2-(difluoromethoxy)anisole
- Inchi： 1S/C8H6F4O2/c1-13-6-4(9)2-3-5(10)7(6)14-8(11)12/h2-3,8H,1H3
- InChI Key： QHXGGLBALGWEIB-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(=C1OC(F)F)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 179
XLogP3: 3
Topological Polar Surface Area: 18.5

3,6-Difluoro-2-(difluoromethoxy)anisole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013000720-250mg	3,6-Difluoro-2-(difluoromethoxy)anisole	1261602-88-3	97%	250mg	$499.20	2023-09-03
Alichem	A013000720-500mg	3,6-Difluoro-2-(difluoromethoxy)anisole	1261602-88-3	97%	500mg	$831.30	2023-09-03
Alichem	A013000720-1g	3,6-Difluoro-2-(difluoromethoxy)anisole	1261602-88-3	97%	1g	$1445.30	2023-09-03

3,6-Difluoro-2-(difluoromethoxy)anisole Related Literature

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Additional information on 3,6-Difluoro-2-(difluoromethoxy)anisole

Comprehensive Overview of 3,6-Difluoro-2-(difluoromethoxy)anisole (CAS No. 1261602-88-3): Properties, Applications, and Industry Insights

3,6-Difluoro-2-(difluoromethoxy)anisole (CAS No. 1261602-88-3) is a fluorinated aromatic ether compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of difluoromethoxy and fluoro substituents enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. This compound is particularly relevant in the development of kinase inhibitors and herbicides, aligning with current industry trends toward precision medicine and sustainable agriculture.

In recent years, the demand for fluorinated building blocks like 3,6-Difluoro-2-(difluoromethoxy)anisole has surged, driven by their ability to improve bioavailability and target selectivity in bioactive molecules. Researchers frequently search for "fluorinated anisole derivatives" or "CAS 1261602-88-3 applications" to explore its synthetic utility. The compound’s electron-withdrawing properties also make it a candidate for OLED materials, a hot topic in materials science due to the global push for energy-efficient displays.

The synthesis of 3,6-Difluoro-2-(difluoromethoxy)anisole typically involves nucleophilic aromatic substitution or cross-coupling reactions, methods widely discussed in organic chemistry forums. Its thermal stability and solubility in common organic solvents (e.g., DMSO, THF) are frequently queried by chemists optimizing reaction conditions. Notably, the compound’s low toxicity profile (as per available data) aligns with the pharmaceutical industry’s focus on green chemistry and safer intermediates.

From an SEO perspective, terms like "buy 3,6-Difluoro-2-(difluoromethoxy)anisole" or "1261602-88-3 supplier" reflect commercial interest, while "difluoromethoxy group benefits" caters to academic audiences. The compound’s role in crop protection formulations also ties into broader discussions about climate-resilient agriculture, a trending topic in 2024. Analytical techniques such as HPLC purity analysis and NMR characterization are critical for quality control, as highlighted in peer-reviewed journals.

In conclusion, 3,6-Difluoro-2-(difluoromethoxy)anisole exemplifies the intersection of fluorine chemistry and industrial innovation. Its versatility across life sciences and advanced materials ensures continued relevance, with research gaps inviting further exploration into its structure-activity relationships and large-scale production methods.